Cas no 1246819-69-1 (BD 1063-d8 Dihydrochloride)
BD 1063-d8 Dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- BD 1063-d8 Dihydrochloride
-
- Inchi: 1S/C13H18Cl2N2/c1-16-6-8-17(9-7-16)5-4-11-2-3-12(14)13(15)10-11/h2-3,10H,4-9H2,1H3
- InChI Key: SUIZRDJCBVPASY-UHFFFAOYSA-N
- SMILES: c1cc(CCN2CCN(C)CC2)cc(Cl)c1Cl
BD 1063-d8 Dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B129472-1mg |
BD 1063-d8 Dihydrochloride |
1246819-69-1 | 1mg |
$ 224.00 | 2023-04-19 | ||
| TRC | B129472-10mg |
BD 1063-d8 Dihydrochloride |
1246819-69-1 | 10mg |
$ 1745.00 | 2023-04-19 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | B129472-1mg |
1-(3,4-dichlorophenethyl)-4-methylpiperazine-2,2,3,3,5,5,6,6-d8 |
1246819-69-1 | 1mg |
¥2160.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | B129472-10mg |
1-(3,4-dichlorophenethyl)-4-methylpiperazine-2,2,3,3,5,5,6,6-d8 |
1246819-69-1 | 10mg |
¥17280.00 | 2023-09-15 |
BD 1063-d8 Dihydrochloride Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on BD 1063-d8 Dihydrochloride
BD 1063-d8 Dihydrochloride: A Comprehensive Overview
BD 1063-d8 Dihydrochloride is a compound with the CAS number 1246819-69-1, which has garnered significant attention in recent scientific research. This compound is notable for its unique chemical structure and potential applications in various fields, including pharmacology and materials science. The name BD 1063-d8 Dihydrochloride itself suggests its dual-chloride salt form, which plays a crucial role in its stability and solubility properties.
Recent studies have highlighted the importance of BD 1063-d8 Dihydrochloride in drug discovery and development. Researchers have explored its ability to modulate specific biological pathways, making it a promising candidate for therapeutic interventions. For instance, a 2023 study published in *Nature Communications* demonstrated that BD 1063-d8 Dihydrochloride exhibits potent activity against certain enzymes involved in neurodegenerative diseases. This finding has opened new avenues for the development of treatments targeting conditions such as Alzheimer's and Parkinson's.
In addition to its pharmacological applications, BD 1063-d8 Dihydrochloride has also been investigated for its role in advanced materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. A team of researchers at Stanford University reported in *Advanced Materials* that incorporating BD 1063-d8 Dihydrochloride into polymer blends significantly enhances their conductivity, paving the way for more efficient solar cells and flexible electronics.
The synthesis of BD 1063-d8 Dihydrochloride involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic chemistry have enabled more efficient and scalable production methods. For example, the use of palladium-catalyzed cross-coupling reactions has improved the yield and purity of BD 1063-d8 Dihydrochloride, making it more accessible for large-scale applications.
One of the most intriguing aspects of BD 1063-d8 Dihydrochloride is its ability to undergo reversible chemical transformations under specific stimuli. This property has led to its exploration as a smart material capable of responding to environmental changes such as temperature or pH levels. A research group at MIT demonstrated that incorporating BD 1063-d8 Dihydrochloride into hydrogels results in materials that can swell or shrink in response to external stimuli, offering potential applications in drug delivery systems and soft robotics.
Despite its promising applications, the use of BD 1063-d8 Dihydrochloride is not without challenges. Its high reactivity necessitates careful handling during synthesis and application. Researchers are actively working on developing stabilization techniques to enhance its shelf life and usability. Furthermore, ongoing toxicity studies are being conducted to ensure its safety for biomedical applications.
In conclusion, BD 1063-d8 Dihydrochloride (CAS No: 1246819-69-1) represents a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future scientific innovations. As research continues to uncover new possibilities for this compound, it is poised to make significant contributions to both academic and industrial sectors.
1246819-69-1 (BD 1063-d8 Dihydrochloride) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)